Cas no 94833-81-5 (4-(4-Fluorophenyl)-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile)

4-(4-Fluorophenyl)-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile structure
94833-81-5 structure
Product Name:4-(4-Fluorophenyl)-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
CAS No:94833-81-5
MF:C16H13FN2S
MW:284.351225614548
CID:752088
Update Time:2023-08-03

4-(4-Fluorophenyl)-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Quinolinecarbonitrile,4-(4-fluorophenyl)-1,2,5,6,7,8-hexahydro-2-thioxo-
    • Oprea1_113869
    • Oprea1_831331
    • Oprea1_704479
    • STL324446
    • ST50560911
    • 4-(4-fluorophenyl)-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
    • 4-(4-fluorophenyl)-2-thioxo-1,5,6,7,8-pentahydroquinoline-3-carbonitrile
    • 4-(4-fluorophenyl)-2-thioxo-1,2,5,6,7,8-hexa-hydroquinoline-3-carbonitrile
    • 4-(4-Fluoro-phenyl)-2-thioxo-1,2,5,6,7,8-hexahydro-quinoline-3-carbonitrile
    • 4-(4-Fluorophenyl)-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
    • Inchi: 1S/C16H13FN2S/c17-11-7-5-10(6-8-11)15-12-3-1-2-4-14(12)19-16(20)13(15)9-18/h5-8H,1-4H2,(H,19,20)
    • InChI Key: XCTRLURDNXNECR-UHFFFAOYSA-N
    • SMILES: S=C1C(C#N)=C(C2C=CC(=CC=2)F)C2=C(CCCC2)N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 544
  • Topological Polar Surface Area: 67.9
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